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Compound of Interest

Compound Name: 2-Chlorohypoxanthine

Cat. No.: B080948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Chlorohypoxanthine, a purine analog of significant interest in biochemical and

pharmaceutical research. The following sections detail its structural and physicochemical

characteristics, experimental protocols for their determination, and an exploration of its

potential biological relevance.

Core Physicochemical Properties
2-Chlorohypoxanthine, also known as 2-chloro-1,7-dihydro-6H-purin-6-one, is a halogenated

derivative of the naturally occurring purine base hypoxanthine. The introduction of a chlorine

atom at the C2 position significantly influences its electronic properties and potential for

biological activity.
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Property Value

IUPAC Name 2-chloro-1,7-dihydro-6H-purin-6-one

Molecular Formula C₅H₃ClN₄O

Molecular Weight 170.56 g/mol

CAS Number 5459-15-4

Appearance
White to off-white crystalline powder (typical for

related purine analogs)

Quantitative Physicochemical Data
Precise experimental data for 2-Chlorohypoxanthine is not extensively reported in publicly

available literature. The following table summarizes available data and predicted values for key

physicochemical parameters. For comparison, data for the related compounds 2-chloropurine

and the parent compound hypoxanthine are also included.

Property

2-
Chlorohypoxanthin
e
(Predicted/Inferred)

2-Chloropurine
(Experimental/Pred
icted)

Hypoxanthine
(Experimental)

Melting Point (°C) >300 (Decomposes) >300[1] 150 (Decomposes)[2]

Boiling Point (°C) Not available
185-192 @ 2.25

Torr[1]
Not available

Water Solubility Slightly soluble Slightly soluble
0.7 g/L (1400 parts

water)[2]

pKa
Inferred to have acidic

and basic properties

6.58 ± 0.20

(Predicted)[3]
1.98, 8.94, 12.10[4]

logP Predicted values vary 1.1 (Predicted) -0.37[5]
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Detailed experimental protocols for the determination of the physicochemical properties of 2-
Chlorohypoxanthine are not readily available. However, established methodologies for related

purine analogs can be adapted.

Synthesis of 2-Chlorohypoxanthine
A common synthetic route to 2-Chlorohypoxanthine involves the diazotization of 2-

aminohypoxanthine (guanine) followed by a Sandmeyer-type reaction.

Reaction Scheme:
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2-Aminohypoxanthine (Guanine) Diazonium SaltNaNO2, HCl 2-ChlorohypoxanthineCuCl

Sample Preparation

Spectroscopic Measurement

Data Analysis

Prepare stock solution of 2-Chlorohypoxanthine

Prepare test solutions with constant compound concentration and varying pH

Prepare buffer solutions of varying pH

Record UV-Vis spectrum for each test solution

Identify wavelength of maximum absorbance difference

Plot absorbance vs. pH

Determine inflection point of the sigmoid curve (pKa)
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Purine Salvage Pathway

Oxidative Pathway

Further Metabolism/Incorporation

2-Chlorohypoxanthine

2-Chloro-IMP

HGPRT

2-Chloro-xanthine

Xanthine Oxidase

Inhibition of Nucleic Acid Synthesis 2-Chloro-uric acid

Xanthine Oxidase

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Physicochemical
Properties of 2-Chlorohypoxanthine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080948#physicochemical-properties-of-2-
chlorohypoxanthine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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